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Abstract
This technical guide provides a comprehensive overview of the predicted properties of

promethium (Element 61) before its confirmed discovery and characterization in 1945. The

existence of this lanthanide was first postulated by Czech chemist Bohuslav Brauner in 1902

and later confirmed as a gap in the periodic table by Henry Moseley in 1914. This document

details the theoretical basis for these predictions, outlines the experimental methodologies of

the era for rare-earth element separation, and presents a comparative analysis of the predicted

versus the subsequently determined properties of promethium. This analysis is intended for

researchers, scientists, and professionals in drug development with an interest in the history of

elemental discovery and the predictive power of the periodic table.

Introduction: The Gap in the Lanthanide Series
In the early 20th century, the periodic table had several known gaps, one of the most intriguing

being the space between neodymium (Element 60) and samarium (Element 62). In 1902,

Bohuslav Brauner, while extensively studying the lanthanides, noted that the difference in

physicochemical properties between neodymium and samarium was anomalously large

compared to other adjacent rare-earth elements.[1][2][3] This observation led him to predict the

existence of an intermediate element.[1][2][3]

This prediction gained a firm theoretical foundation in 1914 through the work of Henry Moseley.

[1] Utilizing X-ray spectroscopy, Moseley established a direct relationship between an
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element's atomic number and the frequency of its emitted X-rays. His work confirmed the

existence of a void in the periodic table for an element with the atomic number 61.[1][3]

Predicted Physicochemical Properties
Prior to its discovery, the properties of Element 61 were inferred primarily through interpolation

of the known properties of its neighbors, neodymium and samarium. While specific quantitative

predictions from the early 20th century are not well-documented, the logical scientific approach

of the time would have been to average the values of the bracketing elements. The following

table summarizes these predicted properties against the now-known actual properties of

promethium.

Property
Predicted (Interpolated)
Value

Actual Value (Promethium)

Atomic Weight (amu) ~147.5 145

Density (g/cm³) ~7.38 7.26

Melting Point (°C) ~1050 1042

Boiling Point (°C) ~2424 3000

Oxidation State +3 +3

Color of Salts Pink/Rose Pink/Red

Logical Framework for Prediction
The prediction of promethium's properties was a testament to the power of the periodic law.

The logical flow of this prediction, from initial observation to the confirmation of a missing

element, can be visualized as follows:
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Prediction Pathway for Element 61

Experimental Protocols of the Era
The search for Element 61 in the early 20th century was fraught with challenges, primarily due

to the difficulty in separating the chemically similar lanthanides. The predominant and most

advanced technique of the time was fractional crystallization.

Fractional Crystallization
This method relies on the slight differences in the solubility of the salts of adjacent rare-earth

elements. By repeatedly dissolving and partially recrystallizing a mixture of rare-earth salts, it

was possible to achieve a gradual separation.

A generalized workflow for the attempted isolation of Element 61 via fractional crystallization is

as follows:

Ore Processing: A rare-earth bearing mineral, such as monazite sand, would be digested in

strong acid.
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Initial Separation: The rare earths would be precipitated from the solution, often as oxalates

or double sulfates, to separate them from other elements.

Fractionation: The mixed rare-earth salts (e.g., nitrates or bromates) were dissolved, and the

solution was allowed to slowly evaporate, causing the least soluble salts to crystallize first.

This process would be repeated thousands of times to achieve enrichment.

This methodology was employed by several research groups in their attempts to isolate

Element 61. Notably, two groups, one in Italy and one in the United States, claimed to have

discovered the element, naming it "florentium" and "illinium" respectively.[2] However, these

discoveries were later proven to be erroneous, with the isolated samples being mixtures of

other rare earths.[1]
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Attempted Isolation Workflow for Element 61

The eventual successful isolation of promethium in 1945 by Jacob A. Marinsky, Lawrence E.

Glendenin, and Charles D. Coryell at Oak Ridge National Laboratory was achieved through a

then-novel technique of ion-exchange chromatography, which allowed for a much more efficient

separation of the fission products of uranium fuel.[2]
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Conclusion
The prediction of promethium's existence and its general properties stands as a significant

intellectual achievement in the history of chemistry. It underscored the predictive power of the

periodic table and highlighted the ingenuity of scientists like Brauner and Moseley. While the

early experimental techniques for rare-earth separation proved inadequate for its isolation, the

theoretical framework guiding the search was remarkably sound. The eventual discovery of

promethium not only filled a gap in the periodic table but also validated the systematic,

predictive approach to scientific discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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